Cas no 1478874-07-5 (N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline)
1478874-07-5 structure
Product Name:N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline
CAS No:1478874-07-5
MF:C12H16FN
MW:193.260546684265
CID:5049715
Update Time:2023-08-25
N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- N-(cyclobutylmethyl)-3-fluoro-4-methylaniline
- N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline
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- Inchi: 1S/C12H16FN/c1-9-5-6-11(7-12(9)13)14-8-10-3-2-4-10/h5-7,10,14H,2-4,8H2,1H3
- InChI Key: ZSGZBHBBXMVHLZ-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)NCC1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 3.7
- Topological Polar Surface Area: 12
N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N196325-125mg |
N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline |
1478874-07-5 | 125mg |
$ 510.00 | 2022-06-03 | ||
| TRC | N196325-250mg |
N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline |
1478874-07-5 | 250mg |
$ 850.00 | 2022-06-03 |
N-(Cyclobutylmethyl)-3-fluoro-4-methylaniline Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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